Plasmonic-redox controlled atom transfer radical polymerization†

Chemical Communications Pub Date: 2021-08-03 DOI: 10.1039/D1CC03179A

Abstract

Plasmonic-ATRP has been developed in which Cu(I) species are (re)generated via photo-redox reactions both directly by hot electrons and indirectly by hot holes, in which the polymerization degree and molecular weight can be regulated by controlling the rate of plasmonic hot carrier extraction.

Graphical abstract: Plasmonic-redox controlled atom transfer radical polymerization
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